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Compound of Interest

Compound Name: Terfluranol

cat. No.: B1228471

Terfluranol: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Terfluranol (developmental code BX-428) is a synthetic, nonsteroidal estrogen belonging to
the stilbestrol group, structurally related to diethylstilbestrol.[1] Developed for the potential
treatment of breast cancer, it was never commercially marketed.[1] This document provides a
comprehensive overview of the known chemical and biological information for Terfluranol,
including its chemical structure and likely mechanism of action. Due to its status as an
unmarketed developmental compound, publicly available quantitative data, specific
experimental protocols, and detailed signaling pathway information are limited. This guide
consolidates the available information and provides a general framework for understanding its
biological context based on its chemical class.

Chemical Structure and Properties

Terfluranol, with the IUPAC name 4,4'-[(1R,2S)-1-Methyl-2-(2,2,2-
trifluoroethyl)ethylene]bisphenol, is a fluorinated derivative of a stilbestrol backbone. The
presence of the trifluoroethyl group is a notable feature, distinguishing it from many other
synthetic estrogens.

Chemical Identifiers
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Property Value Reference

4,4-[(1R,2S)-1-Methyl-2-

(2,2,2-
IUPAC Name ) ) [1]
trifluoroethyl)ethylene]bisphen
ol
CAS Number 64396-09-4 [1]
Molecular Formula C17H17F302 [1]
Molecular Weight 310.31 g/mol

C--INVALID-LINK----INVALID-
LINK--CC(F)(F)F

Canonical SMILES

Developmental Code BX-428

Physicochemical Data

Specific experimental physicochemical data for Terfluranol, such as pKa, logP, and solubility,
are not readily available in the public domain. However, based on its structure as a bisphenolic
compound, it is expected to be poorly soluble in water and soluble in organic solvents.

Putative Mechanism of Action and Signaling
Pathway

As a synthetic estrogen, Terfluranol is presumed to exert its biological effects primarily through
interaction with estrogen receptors (ERs), ERa and ER[. These receptors are ligand-activated
transcription factors that modulate the expression of target genes. The binding of an estrogenic
compound like Terfluranol to ERs initiates a cascade of molecular events that can influence
cell proliferation, differentiation, and other physiological processes.

The general mechanism of action for estrogens involves the following steps:

» Binding to Estrogen Receptors: Estrogenic compounds diffuse across the cell membrane
and bind to ERs located in the cytoplasm or nucleus.
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» Conformational Change and Dimerization: Ligand binding induces a conformational change
in the receptor, leading to its dimerization.

e Nuclear Translocation and DNA Binding: The hormone-receptor complex translocates to the
nucleus and binds to specific DNA sequences known as Estrogen Response Elements
(ERES) in the promoter regions of target genes.

o Gene Transcription: The binding of the ER dimer to ERESs, along with the recruitment of co-
activator or co-repressor proteins, modulates the transcription of downstream genes.

This signaling pathway is critical in estrogen-sensitive tissues, and its modulation is the basis
for the use of estrogenic and anti-estrogenic compounds in the treatment of hormone-
dependent cancers like breast cancer.

General Estrogen Receptor Signaling Pathway

Experimental Protocols

Detailed experimental protocols for the synthesis of Terfluranol or its use in specific biological
assays are not publicly available. However, general synthetic strategies for related
trifluoromethylated stilbestrol derivatives often involve multi-step processes. The synthesis of
fluorinated diethylstilbestrol analogues has been described in the literature and typically
involves the coupling of appropriate aromatic precursors followed by functional group
manipulations to introduce the hydroxyl and trifluoromethyl moieties.

Biological assays to characterize an estrogenic compound like Terfluranol would likely include:

» Estrogen Receptor Binding Assays: To determine the affinity of Terfluranol for ERa and
ERR.

» Uterotrophic Assays: An in vivo assay to assess the estrogenic activity by measuring the
increase in uterine weight in immature or ovariectomized female rodents.

o Cell Proliferation Assays: Using estrogen-dependent cell lines (e.g., MCF-7 breast cancer
cells) to evaluate the effect of Terfluranol on cell growth.

o Gene Expression Analysis: To measure the induction of estrogen-responsive genes in target
cells.
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Quantitative Data

A comprehensive search of scientific literature and chemical databases did not yield specific
guantitative pharmacological data for Terfluranol, such as ICso, ECso, or Ki values. Its
development was discontinued before it reached the market, and as a result, extensive
preclinical and clinical data that would typically be available for a marketed drug are absent
from the public record.

Conclusion

Terfluranol is a synthetic nonsteroidal estrogen that was investigated as a potential treatment
for breast cancer. While its chemical structure is defined, a detailed understanding of its
physicochemical properties, pharmacological activity, and specific biological effects is
hampered by the limited availability of public data. Its presumed mechanism of action is
through the modulation of estrogen receptor signaling, a pathway central to the development
and treatment of hormone-sensitive cancers. Further research, should the compound become
available for study, would be necessary to fully elucidate its pharmacological profile and
therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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